Cyclohexanecarbonitrile, 1-(1-naphthalenyl)-4-oxo-

• CAS No.: 56326-99-9
• Molecular Formula: C17H15NO
• Molecular Weight: 249.31 g/mol
• IUPAC Name: 1-naphthalen-1-yl-4-oxocyclohexane-1-carbonitrile
• InChI: InChI=1S/C17H15NO/c18-12-17(10-8-14(19)9-11-17)16-7-3-5-13-4-1-2-6-15(13)16/h1-7H,8-11H2
• InChI Key: GHTDLKIFTFFIOE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=O)(C#N)C2=CC=CC3=CC=CC=C32

Description

Cyclohexanecarbonitrile, 1-(1-naphthalenyl)-4-oxo- is a useful research compound. Its molecular formula is C17H15NO and its molecular weight is 249.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 16.73 g. (0.055 mole) of methyl 5-cyano-5-(1-naphthyl)-2-oxocyclohexanecarboxylate (prepared in Example 11) in 400 ml. of acetic acid and 200 ml. of 10% sulfuric acid is stirred mechanically for about 44 hours. The mixture is then allowed to cool and diluted with water. This mixture is extracted thoroughly with benzene. The organic layer is successively washed with water, sodium bicarbonate solution and brine and evaporated to dryness. The solid residue is recrystallized from acetone to give 10.3 g. (76% yield) of 4-cyano-4-(1-naphthyl)cyclohexanone, having a melting point of 213° to 215°C.